Cas no 77638-31-4 (Chloridophosphoric acid didodecyl ester)

• Product Name: Chloridophosphoric acid didodecyl ester
• CAS No: 77638-31-4
• MF: C₂₄H₅₀ClO₃P
• MW: 453.078768253326
• CID: 1788564
• PubChem ID: 18366352
• Update Time: 2025-04-21

Chloridophosphoric acid didodecyl ester Chemical and Physical Properties

Names and Identifiers

• Chloridophosphoric acid didodecyl ester
• 77638-31-4
• JVDAQRSNKWBATO-UHFFFAOYSA-N
• dilauryl chlorophosphate
• SCHEMBL7864884

• Inchi： 1S/C24H50ClO3P/c1-3-5-7-9-11-13-15-17-19-21-23-27-29(25,26)28-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： JVDAQRSNKWBATO-UHFFFAOYSA-N
• SMILES： ClP(=O)(OCCCCCCCCCCCC)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 452.3189
• Monoisotopic Mass: 452.3186101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53